Cas no 15529-90-5 (Chloro(triethylphosphine)gold)

• Product Name: Chloro(triethylphosphine)gold
• CAS No: 15529-90-5
• MF: C₆H₁₅AuClP
• MW: 350.576614618301
• MDL: MFCD00013205
• CID: 177352
• PubChem ID: 24857327
• Update Time: 2025-06-13

Chloro(triethylphosphine)gold Chemical and Physical Properties

Names and Identifiers

• Chlorotriethylphosphine gold(I)
• CHLORO(TRIETHYLPHOSPHINE)GOLD(I)
• Gold,chloro(triethylphosphine)-
• [Au(PEt3)Cl]
• [AuCl(PEt3)]
• chloro(triethylphosphine)-gol
• chloro(triethylphosphine)gold
• Gold,chloro(triethylphosphine)
• PEt3 gold(I) chloro complex
• Triethylphosphineaurous chloride
• triethylphosphinegold
• TRIETHYLPHOSPHINEGOLD I CHLORIDE
• (Triethylphosphine)gold chloride
• NSC 313981
• SKF 36914
• Triethylphosphine gold(I) chloride
• triethylphosphinegold(i) chlo-ride
• AKOS025117563
• FT-0637240
• Q27260367
• (Triethylphosphine)gold(I) chloride
• 15529-90-5
• chlorogold;triethylphosphane
• CHLORO(TRIETHYLPHOSPHINE)AURATE(I)
• MFCD00013205
• Chloro(triethylphosphine)gold(I), 97%
• SCHEMBL3080325
• D94529
• DB-043265
• Chloro(triethylphosphine)gold

• MDL： MFCD00013205
• Inchi： 1S/C6H15P.Au.ClH/c1-4-7(5-2)6-3;;/h4-6H2,1-3H3;;1H/q;+1;/p-1
• InChI Key： SYBBXLKWGHAVHP-UHFFFAOYSA-M
• SMILES： [Au]Cl.P(CC)(CC)CC

Computed Properties

• Exact Mass: 350.02700
• Monoisotopic Mass: 350.026560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 27.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not determined
• Melting Point: 84-86 °C (lit.)
• Boiling Point: 210 °C/0.03 mmHg(lit.)
• PSA: 13.59000
• LogP: 3.21500
• Sensitiveness: Moisture sensitive air
• Solubility: Not determined

Chloro(triethylphosphine)gold Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301 + H311 + H331-H315-H319-H335
• Warning Statement： P261-P280-P301 + P310-P305 + P351 + P338-P311
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 23/24/25-36/37/38
• Safety Instruction： 26-28-36/37/39-45
• RTECS：MD5431000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1(b)
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R23/24/25
• HazardClass：6.1
• PackingGroup：Ⅲ
• TSCA：No
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Chloro(triethylphosphine)gold

Chloro(triethylphosphine)gold: A Comprehensive Overview in Modern Chemical Biology

Chloro(triethylphosphine)gold, with the chemical formula C₆H₁₅ClAuP, and its CAS number 15529-90-5, represents a significant compound in the realm of organogold chemistry. This organometallic complex has garnered considerable attention due to its unique structural and functional properties, making it a valuable tool in various applications ranging from catalysis to pharmaceutical research. The interaction between gold and phosphine ligands in this compound offers a fascinating study in coordination chemistry, which has implications for the development of novel materials and bioactive molecules.

The synthesis of Chloro(triethylphosphine)gold involves the reaction of gold(I) chloride with triethylphosphine in an inert atmosphere, typically under reflux conditions. This process highlights the reactivity of gold with phosphine ligands, forming a stable complex that exhibits remarkable chemical stability. The compound's structure, characterized by a gold center coordinated to a chloro ligand and three ethyl groups from triethylphosphine, has been extensively studied using spectroscopic techniques such as nuclear magnetic resonance (NMR) and X-ray crystallography. These studies have revealed insights into the electronic and steric effects of the ligands on the gold center, which are crucial for understanding its reactivity.

In recent years, Chloro(triethylphosphine)gold has been explored for its potential in pharmaceutical applications. Its ability to act as a precursor in the synthesis of more complex organogold compounds has made it a valuable intermediate in drug development. For instance, researchers have utilized this compound to generate gold-based catalysts that facilitate the formation of carbon-carbon bonds, a critical step in the synthesis of many biologically active molecules. The catalytic activity of these complexes has been particularly useful in the construction of complex organic frameworks, which are essential in medicinal chemistry.

Moreover, Chloro(triethylphosphine)gold has shown promise in the field of nanomedicine. Gold nanoparticles functionalized with this ligand system have been investigated for their potential use in targeted drug delivery systems. The stability and biocompatibility of these nanoparticles make them attractive candidates for therapeutic applications. Recent studies have demonstrated that gold complexes derived from this compound can enhance the efficacy of anticancer drugs by improving their solubility and targeting capabilities. This aligns with the growing interest in nanotechnology-based therapies for treating various diseases.

The role of Chloro(triethylphosphine)gold in material science is also noteworthy. Its unique electronic properties have been exploited in the development of conductive materials and sensors. Researchers have incorporated this compound into organic semiconductors to improve their charge transport properties. The gold center's ability to facilitate electron transfer reactions makes it an ideal candidate for applications in electronic devices such as transistors and diodes. Additionally, the compound's luminescent properties have been harnessed in the design of optoelectronic materials, which are crucial for technologies like organic light-emitting diodes (OLEDs).

The environmental impact of using Chloro(triethylphosphine)gold has also been a focus of recent research. Studies have examined its degradation pathways and toxicity profile to assess its suitability for industrial applications. The compound's stability under various conditions has been carefully evaluated to ensure that it does not pose significant environmental risks when used in large quantities. Efforts have been made to develop sustainable synthetic routes that minimize waste and reduce energy consumption, aligning with global efforts to promote green chemistry.

In conclusion, Chloro(triethylphosphine)gold is a multifaceted compound with applications spanning multiple fields including pharmaceuticals, nanomedicine, and material science. Its unique properties make it a valuable tool for researchers seeking to develop novel materials and bioactive molecules. As our understanding of organometallic chemistry continues to evolve, compounds like this will undoubtedly play an increasingly important role in advancing scientific knowledge and technological innovation.